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Compound of Interest

Compound Name: YM348

Cat. No.: B1683498

A Technical Guide for Researchers and Drug Development Professionals

This document provides an in-depth technical overview of YM348, a potent and selective
serotonin 2C (5-HT2C) receptor agonist, and its potential as a therapeutic agent for obesity.
The information is compiled from preclinical studies and is intended for researchers, scientists,
and professionals in the field of drug development.

Executive Summary

YM348 is an indazolethylamine derivative that acts as a powerful agonist at the 5-HT2C
receptor. Preclinical research, primarily in Zucker rat models of obesity, has demonstrated its
significant anorectic (appetite-suppressing) and thermogenic (energy expenditure-increasing)
effects. These effects are mediated through the activation of the 5-HT2C receptor, a key target
in the central regulation of energy balance. While showing promise in animal models,
information regarding human clinical trials for YM348 in the context of obesity is not publicly
available.

Core Pharmacology and Quantitative Data

YM348's primary mechanism of action is its high affinity and agonist activity at the 5-HT2C
receptor. The following tables summarize the key quantitative data from in vitro and in vivo
preclinical studies.

Table 1: In Vitro Receptor Binding and Functional Activity of YM348
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Parameter Value Species/System Reference
EC50 (5-HT2C) 1 nM Cell-based assay
o Receptor binding
Selectivity vs. 5-HT2A  15x
assay
o Receptor binding
Selectivity vs. 5-HT2B  3x
assay
Table 2: In Vivo Effects of YM348 in Zucker Rats
Endpoint Dose Route Effect Reference
Significant, dose-
Food Intake 0.1,0.3,1,3
] Oral (p.o.) dependent
(Single Dose) mg/kg )
reduction
Body i
Significant
Temperature 0.3, 1, 3 mg/kg Oral (p.o.) )
increase
(Single Dose)
Calorie S
) Significant
Expenditure 1, 3 mg/kg Oral (p.o.) )
_ increase
(Single Dose)
Decreased, with
Food Intake o
] effect diminishing
(Chronic 3, 30 mg/kg/day Subcutaneous )
in the second
Infusion)
week
Body Weight Significant
Gain (Chronic 3, 30 mg/kg/day Subcutaneous decrease over 2
Infusion) weeks

Signaling Pathways and Mechanism of Action

Activation of the 5-HT2C receptor by YM348 in the central nervous system, particularly in the

pro-opiomelanocortin (POMC) neurons of the hypothalamus, is the primary driver of its anti-
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obesity effects. The signaling cascade is initiated by the coupling of the receptor to Gg/11
proteins.

Downstream Effects
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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